2-(((4-Fluorophenyl)thio)methyl)piperidine

• CAS No.: 1247705-36-7
• Molecular Formula: C12H16FNS
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 2-[(4-fluorophenyl)sulfanylmethyl]piperidine
• InChI: InChI=1S/C12H16FNS/c13-10-4-6-12(7-5-10)15-9-11-3-1-2-8-14-11/h4-7,11,14H,1-3,8-9H2
• InChI Key: DUNOIBBUFFDGDC-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CSC2=CC=C(C=C2)F

Description

2-(((4-Fluorophenyl)thio)methyl)piperidine (IUPAC name: 4-[(4-fluorophenyl)sulfanylmethyl]piperidine) is a piperidine derivative characterized by a thioether linkage between the piperidine ring and a 4-fluorophenyl group. Its molecular formula is C₁₂H₁₆FNS, with a molecular weight of 225.33 g/mol . The compound’s structural uniqueness arises from the combination of a piperidine core, a fluorinated aromatic ring, and a sulfur atom, which collectively influence its chemical reactivity, lipophilicity, and biological interactions. It is primarily utilized in pharmaceutical research as a synthetic intermediate or a scaffold for developing modulators of enzymes and receptors, particularly in central nervous system (CNS) and antimicrobial drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(((4-Fluorophenyl)thio)methyl)piperidine typically involves the reaction of piperidine with 4-fluorobenzyl chloride in the presence of a base such as sodium hydride or potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, where the piperidine nitrogen attacks the electrophilic carbon of the 4-fluorobenzyl chloride, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(((4-Fluorophenyl)thio)methyl)piperidine can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the thioether group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride to yield the corresponding thiol.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiol derivatives.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

2-(((4-Fluorophenyl)thio)methyl)piperidine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(((4-Fluorophenyl)thio)methyl)piperidine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Structural Features	Biological Activity/Properties	Key Differences	Reference
2-(((4-Fluorophenyl)thio)methyl)piperidine	Piperidine + thioether + 4-fluorophenyl	CNS modulation, antimicrobial potential	Thioether linkage enhances reactivity and lipophilicity
4-(4-Fluorophenyl)piperidine hydrochloride	Piperidine + 4-fluorophenyl (direct bond)	Moderate receptor binding affinity	Lacks sulfur functionality; reduced metabolic stability
4-(3-Fluorophenyl)piperidine hydrochloride	Piperidine + 3-fluorophenyl	Varied receptor interactions	Fluorine position alters steric and electronic effects
tert-Butyl 4-(((4-fluorophenyl)thio)methyl)piperidine-1-carboxylate	Piperidine + thioether + Boc-protecting group	Synthetic intermediate	Boc group masks amine reactivity; used in stepwise synthesis
4-(4-Chlorophenyl)thio)piperidine hydrochloride	Piperidine + thioether + 4-chlorophenyl	Higher lipophilicity, antimicrobial	Chlorine vs. fluorine: alters electronegativity and binding

Key Observations :

Thioether vs. Direct Bonding : The thioether group in 2-(((4-Fluorophenyl)thio)methyl)piperidine introduces sulfur’s polarizability and nucleophilicity, enhancing interactions with cysteine-rich biological targets compared to analogs like 4-(4-Fluorophenyl)piperidine hydrochloride .

Fluorine Positioning : Fluorine at the para position (vs. meta in 4-(3-Fluorophenyl)piperidine) optimizes electronic effects (e.g., electron-withdrawing) and steric compatibility with hydrophobic binding pockets .

Substituent Effects : Chlorine substitution (as in 4-(4-Chlorophenyl)thio)piperidine) increases lipophilicity but reduces metabolic stability compared to fluorine .

Functional Analogues with Heterocyclic Moieties

Table 2: Cross-Class Comparisons

Compound Name	Core Structure	Biological Activity	Key Contrasts	Reference
2-(((4-Fluorophenyl)thio)methyl)piperidine	Piperidine + thioether	CNS/antimicrobial	Piperidine’s rigidity vs. pyrrolidine’s flexibility
2-(2-Fluorophenyl)-4-methylpyrrolidine	Pyrrolidine + 2-fluorophenyl	Neuroprotective, analgesic	Reduced ring size alters conformational dynamics
4-[Fluoro(2-fluorophenyl)methyl]piperidine	Piperidine + dual fluorination	Enhanced CNS penetration	Dual fluorination increases metabolic resistance
(R)-2-(4-Fluorophenyl)piperidine hydrochloride	Chiral piperidine	Enantioselective receptor binding	Stereochemistry dictates target selectivity

Key Observations :

Ring Size and Flexibility : Pyrrolidine analogs (e.g., 2-(2-Fluorophenyl)-4-methylpyrrolidine) exhibit greater conformational flexibility, which may reduce target specificity compared to piperidine-based structures .

Chirality : The (R)-enantiomer of 2-(4-Fluorophenyl)piperidine shows distinct receptor-binding profiles compared to its (S)-counterpart, underscoring the importance of stereochemistry in drug design .

Biological Activity

2-(((4-Fluorophenyl)thio)methyl)piperidine, a compound featuring a piperidine ring and a 4-fluorophenyl thioether moiety, has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The compound can be characterized by the following chemical structure:

• Chemical Formula: C₁₂H₁₈ClFNOS
• Molecular Weight: 267.79 g/mol

The presence of the fluorinated aromatic group and the thioether linkage is believed to play a critical role in its biological interactions.

The mechanism of action for 2-(((4-Fluorophenyl)thio)methyl)piperidine involves interactions with various biological targets. The fluorophenyl group can modulate enzyme and receptor activities, while the piperidine ring may facilitate binding to specific molecular targets. This dual functionality enhances its potential as a therapeutic agent.

Antiproliferative Activity

Research indicates that 2-(((4-Fluorophenyl)thio)methyl)piperidine exhibits significant antiproliferative effects against various cancer cell lines. In vitro studies have shown that the compound can inhibit cell growth effectively, with IC50 values in the micromolar range. For instance:

Cell Line	IC50 (μM)
MCF-7 (Breast Cancer)	2.41
HeLa (Cervical Cancer)	0.65
A549 (Lung Cancer)	1.50

These findings suggest that the compound may serve as a lead for developing new anticancer therapies.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Preliminary studies indicate that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The following table summarizes its activity:

Bacterial Strain	Zone of Inhibition (mm)
Staphylococcus aureus	15
Escherichia coli	14
Bacillus subtilis	16

These results highlight its potential as an antimicrobial agent, particularly in treating infections caused by resistant strains.

Case Study 1: Antiviral Activity

A study explored the antiviral potential of related compounds featuring similar structural motifs. It was found that derivatives of piperidine exhibited significant antiviral activity against viruses such as HIV and VSV-S, with low cytotoxicity levels (CC50 > 100 μM) . This suggests that modifications to the piperidine structure can enhance antiviral efficacy.

Case Study 2: Structure-Activity Relationships (SAR)

In a recent SAR study, various analogs of 2-(((4-Fluorophenyl)thio)methyl)piperidine were synthesized to evaluate their biological activities . The introduction of different substituents on the phenyl ring significantly influenced both antiproliferative and antimicrobial activities, indicating that careful structural modifications could lead to improved therapeutic profiles.